Cas no 1805407-10-6 (2,5-Bis(trifluoromethyl)-4-nitrobenzoic acid)

• Product Name: 2,5-Bis(trifluoromethyl)-4-nitrobenzoic acid
• CAS No: 1805407-10-6
• MF: C₉H₃F₆NO₄
• MW: 303.114843606949
• CID: 4982740
• Update Time: 2025-05-19

2,5-Bis(trifluoromethyl)-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-nitrobenzoic acid

• Inchi： 1S/C9H3F6NO4/c10-8(11,12)4-2-6(16(19)20)5(9(13,14)15)1-3(4)7(17)18/h1-2H,(H,17,18)
• InChI Key： ODOQETMKZJEXOP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C(F)(F)F)=CC=1C(=O)O)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 302.997
• Monoisotopic Mass: 302.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.1

Additional information on 2,5-Bis(trifluoromethyl)-4-nitrobenzoic acid

Exploring the Properties and Applications of 2,5-Bis(trifluoromethyl)-4-nitrobenzoic acid (CAS No. 1805407-10-6)

2,5-Bis(trifluoromethyl)-4-nitrobenzoic acid (CAS No. 1805407-10-6) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique trifluoromethyl and nitro functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in 2,5-Bis(trifluoromethyl)-4-nitrobenzoic acid due to its potential applications in drug discovery and material innovation.

The molecular structure of 2,5-Bis(trifluoromethyl)-4-nitrobenzoic acid features two trifluoromethyl groups and a nitro group attached to a benzoic acid backbone. This arrangement imparts unique electronic and steric properties, making it an excellent candidate for use in cross-coupling reactions and catalysis. The presence of fluorine atoms enhances the compound's stability and lipophilicity, which is particularly beneficial in the design of bioactive molecules. As a result, 2,5-Bis(trifluoromethyl)-4-nitrobenzoic acid is often explored in the synthesis of pharmaceutical intermediates and agrochemicals.

One of the most compelling aspects of 2,5-Bis(trifluoromethyl)-4-nitrobenzoic acid is its role in drug discovery. The compound's ability to act as a building block for more complex molecules has made it a subject of interest in the development of new therapeutic agents. For instance, researchers are investigating its potential in creating anti-inflammatory drugs and antiviral compounds. The nitro group in the molecule can be reduced to an amine, opening up pathways for further functionalization and diversification of the chemical structure.

In addition to its pharmaceutical applications, 2,5-Bis(trifluoromethyl)-4-nitrobenzoic acid is also utilized in the field of advanced materials. Its robust chemical framework makes it suitable for incorporation into polymers and coating materials, where it can enhance durability and resistance to environmental degradation. The compound's fluorine content contributes to its thermal stability, making it a candidate for high-performance materials used in extreme conditions.

The synthesis of 2,5-Bis(trifluoromethyl)-4-nitrobenzoic acid typically involves multi-step organic reactions, including nitration and trifluoromethylation. These processes require precise control of reaction conditions to achieve high yields and purity. Recent advancements in green chemistry have also led to the exploration of more sustainable methods for producing this compound, aligning with the growing demand for environmentally friendly chemical processes.

From a commercial perspective, the demand for 2,5-Bis(trifluoromethyl)-4-nitrobenzoic acid is steadily increasing, driven by its versatile applications. Suppliers and manufacturers are focusing on scaling up production while maintaining stringent quality standards. The compound is often listed under various synonyms, such as 4-nitro-2,5-bis(trifluoromethyl)benzoic acid, which can be useful for researchers conducting literature reviews or sourcing materials.

For those working with 2,5-Bis(trifluoromethyl)-4-nitrobenzoic acid, it is essential to handle the compound with care, adhering to standard laboratory safety protocols. While it is not classified as a hazardous material, proper storage and handling are necessary to ensure its stability and longevity. The compound is typically supplied as a crystalline solid and should be stored in a cool, dry place, protected from light and moisture.

In conclusion, 2,5-Bis(trifluoromethyl)-4-nitrobenzoic acid (CAS No. 1805407-10-6) represents a fascinating example of how specialized organic compounds can drive innovation across multiple industries. Its unique chemical properties and broad applicability make it a valuable asset in pharmaceutical research, material science, and beyond. As scientific advancements continue to unfold, the potential uses of this compound are likely to expand, further solidifying its importance in modern chemistry.